5-(4-(Dimethylamino)benzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[4-(dimethylamino)phenyl]methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H16N2OS2/c1-4-16-13(17)12(19-14(16)18)9-10-5-7-11(8-6-10)15(2)3/h5-9H,4H2,1-3H3/b12-9+
• InChI Key: WGFBRILVZFLUSL-FMIVXFBMSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)N(C)C)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC=C(C=C2)N(C)C)/SC1=S
• Molecular Formula: C14H16N2OS2
• Molecular Weight: 292.4 g/mol

Description

5-(4-(Dimethylamino)benzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one (DMBET) is an organic compound that has been studied extensively in the fields of chemistry, pharmacology, and biochemistry. It has been found to have a wide range of applications, including as a reagent in organic synthesis, as a potential therapeutic agent, and as a research tool for studying biochemical and physiological processes.

Scientific Research Applications

Catalysis and Organic Synthesis

DMABET has been explored as a catalyst in the synthesis of isoxazolone-type heterocycles. Researchers impregnated silver nanoparticles onto commercial support oxides (such as Al₂O₃, CeO₂, and MgO) to create catalysts. These catalysts demonstrated interesting yields (up to 60%) in the synthesis of 4-(4-(dimethylamino)benzylidene)-3-methylisoxazol-5(4H)-one using aldehydes as starting molecules. .

Metal Detection and Photometry

DMABET serves as a reagent for detecting metals such as silver (Ag), palladium (Pd), mercury (Hg), and gold (Au). .

Corrosion Inhibition

Eco-friendly 5-(4-(dimethylamino)benzylidene)-1,3-dimethylbarbituric acid (a derivative of DMABET) has been investigated for its inhibitive impact on carbon steel corrosion in hydrochloric acid (HCl) solutions. .

Thermal and Optical Studies

Newly synthesized organic complexes containing DMABET have been studied using thermogravimetric analysis (TGA) and differential thermal analysis (DTA). These studies provide insights into their physicochemical properties, thermal behavior, and enthalpy of fusion values. .

Pharmacological Applications

While not directly related to DMABET, its derivatives (such as 4H-isoxazol-5-ones) have shown promise in pharmacology. These compounds have been explored as antibacterial, anticonvulsant, antifungal, antidiabetic, and anticancer agents. .